1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate

• IUPAC Name: [4-(2-bicyclo[2.2.1]hept-5-enylmethyl)piperazin-1-yl]-(4-methoxyphenyl)methanone;oxalic acid
• InChI: InChI=1S/C20H26N2O2.C2H2O4/c1-24-19-6-4-16(5-7-19)20(23)22-10-8-21(9-11-22)14-18-13-15-2-3-17(18)12-15;3-1(4)2(5)6/h2-7,15,17-18H,8-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: PQDRBCKMGPCNHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3CC4CC3C=C4.C(=O)(C(=O)O)O
• Molecular Formula: C22H28N2O6
• Molecular Weight: 416.5 g/mol

Description

1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate, also known as BHBP, is a novel compound that has been synthesized and studied for its potential applications in scientific research. BHBP is a piperazine derivative that has been shown to have unique properties, including its ability to bind to certain receptors in the brain and modulate their activity. In

Scientific Research Applications

1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate has been used in studies of receptor activity, receptor-ligand interactions, and drug discovery.

Mechanism of Action

The mechanism of action of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate is complex and not fully understood. It is believed to act as a modulator of certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate has also been shown to have an effect on calcium signaling and protein-protein interactions.
Biochemical and Physiological Effects:
1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate dopamine release in the brain, which may have implications for the treatment of certain neurological disorders. 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate has also been shown to have an effect on calcium signaling and protein-protein interactions, which may have implications for drug discovery.

Advantages and Limitations for Lab Experiments

One advantage of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate is its high affinity for certain receptors in the brain, which makes it a useful tool for studying receptor-ligand interactions. However, one limitation of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate is its relatively low solubility in aqueous solutions, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate. One area of interest is the development of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate-based drugs for the treatment of neurological disorders. Another area of interest is the use of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate as a tool for studying receptor-ligand interactions and drug discovery. Additionally, further studies are needed to fully understand the mechanism of action of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate involves several steps, including the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethanol with 4-methoxybenzoyl chloride to form the intermediate compound, which is then reacted with piperazine to form 1-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(4-methoxybenzoyl)piperazine oxalate. The synthesis method has been optimized to ensure high yields and purity of the final product.